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Compound of Interest

3-Aminocyclobutanol
Compound Name:

hydrochloride

Cat. No.: B2644436

An In-depth Technical Guide to the Safety and Handling of 3-Aminocyclobutanol
Hydrochloride

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety, handling, and toxicological information for 3-
Aminocyclobutanol hydrochloride, a versatile building block in organic synthesis.[1] This
document synthesizes available data from safety data sheets and chemical databases to
ensure safe laboratory practices.

Chemical Identification

It is crucial to distinguish between the different isomers of 3-Aminocyclobutanol
hydrochloride, as their CAS numbers differ.
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Identifier

Data

Chemical Name

3-Aminocyclobutanol hydrochloride

Synonyms

3-Aminocyclobutan-1-ol hydrochloride, trans-3-
aminocyclobutanol hydrochloride, cis-3-

Aminocyclobutanol hydrochloride[1][2]

Molecular Formula

C4H10CINOJ[3]

Molecular Weight

Approximately 123.58 g/mol [1][3]

CAS Numbers

1036260-25-9 (isomer unspecified), 1205037-
95-1 (trans-isomer)[2], 1219019-22-3 (cis-
isomer)[1][3]

Appearance

White or off-white solid[1]

Hazard Identification and Classification

3-Aminocyclobutanol hydrochloride is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with acute oral toxicity and irritation.

GHS Classification = Hazard Statement Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if GHSO07 (Exclamation )

Warning[2][4]
(Category 4)[2][4][5] swallowed[2][4] Mark)[4]

Skin Irritation
(Category 2)[2]

H315: Causes skin

irritation[2]

Serious Eye Irritation
(Category 2A)[2]

H319: Causes serious

eye irritation[2]

Specific Target Organ
Toxicity — Single
Exposure (Category
3), Respiratory Tract

Irritation[2]

H335: May cause
respiratory irritation[2]

[6]
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Physical and Chemical Properties

Property Value
Physical State Solid[1]

- The hydrochloride salt form enhances solubility
Solubility

in polar solvents like water.[1]

Flash Point Not applicable[4]

No specific data on chemical stability is
Stability available, but hazardous reactions are not

anticipated under standard conditions.[7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure
laboratory safety.

Handling

e Engineering Controls: Use only outdoors or in a well-ventilated area.[2][6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2]
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2][6]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3][9]

o General Hygiene: Do not eat, drink, or smoke when using this product.[2] Wash hands
thoroughly after handling.[2] Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[2][6]

Storage

» Store in a well-ventilated place and keep the container tightly closed.[2]
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e Some sources recommend storage under an inert atmosphere (e.g., nitrogen or argon) at 2-
8°C.[1]

o Store locked up.[2]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation

stopped, provide artificial respiration. Seek

immediate medical attention.[2][8][9]

Immediately wash the affected area with soap
. and plenty of water. Remove contaminated
Skin Contact ) L ) i
clothing. If irritation persists, seek medical

attention.[2][8][9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][8][9]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[2][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][8]

o Specific Hazards from Combustion: May produce corrosive and toxic fumes, including
carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[8][9]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][3][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid
contact with the skin and eyes and to prevent inhalation of dust.[2][3][8]

o Environmental Precautions: Prevent the material from entering drains or waterways.[8]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal. Avoid generating dust.[8][9]

Toxicological and Ecological Information

While specific quantitative toxicological data such as LD50 values are not readily available in
the provided search results, the GHS classification indicates that 3-Aminocyclobutanol
hydrochloride is harmful if swallowed and causes irritation to the skin, eyes, and respiratory
system.[2][6] There is no available data on its persistence, bioaccumulation, or mobility in the
environment.[3][7]

Experimental Protocols

Detailed experimental protocols for the safety and handling of 3-Aminocyclobutanol
hydrochloride are not available in the provided search results. However, a generalized
protocol for assessing acute oral toxicity, a key hazard of this compound, is outlined below. This
protocol is based on standard methodologies and should be adapted as necessary.

Generalized Protocol for Acute Oral Toxicity Assessment (Up-and-Down Procedure)

This protocol is a conceptual outline and is not derived from a specific study on 3-
Aminocyclobutanol hydrochloride.

o Objective: To determine the acute oral toxicity (LD50) of a test substance.
e Animals: Use a small number of female rats or mice, housed individually.

e Dosage:
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o Administer a single oral dose of the test substance using a gavage needle.
o The initial dose is selected based on available information about the substance's toxicity.

o Subsequent doses are adjusted up or down depending on the outcome for the previously
dosed animal.

e Procedure:

o

Dose one animal at the starting dose level.

[¢]

Observe the animal for signs of toxicity and mortality for up to 14 days.

o

If the animal survives, the next animal is dosed at a higher level.

[e]

If the animal dies, the next animal is dosed at a lower level.

o Data Analysis: The LD50 is calculated from the pattern of survivals and deaths using a
maximum likelihood method.

Visualizations
Safe Handling Workflow
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Caption: A workflow for the safe handling of 3-Aminocyclobutanol hydrochloride.
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Generalized Pathway of Irritant Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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